Cas no 1261582-89-1 (Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261582-89-1
• MF: C₁₃H₁₅F₃O₃
• MW: 276.251614809036
• CID: 4985043
• Update Time: 2025-05-23

Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C13H15F3O3/c1-3-19-12(17)7-5-9-4-6-10(13(14,15)16)8-11(9)18-2/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： KWQOLZJSMZVLRV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)CCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate

Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate: A Comprehensive Overview

Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate, with the CAS number 1261582-89-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a methoxy substituent on the aromatic ring. These functional groups contribute to its exceptional chemical properties, making it a valuable ingredient in various applications.

The synthesis of Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring high yields and purity. The compound's stability under various conditions has been extensively studied, with findings indicating its resistance to thermal degradation and oxidative reactions. This stability makes it suitable for use in formulations that require long-term shelf life.

One of the most notable applications of Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate is in the development of bioactive compounds. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases. For instance, recent research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme in inflammation, with high specificity.

In the agrochemical sector, Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate has been explored as a potential herbicide. Its ability to disrupt specific metabolic pathways in weeds without adversely affecting crops has been validated through field trials. This property aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

The structural versatility of Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate also lends itself to applications in materials science. Researchers have investigated its use as a precursor for advanced polymers and coatings. Its trifluoromethyl group contributes to hydrophobicity, while the methoxy group enhances compatibility with polar solvents. These characteristics make it an ideal candidate for developing high-performance materials for industrial and consumer applications.

From an environmental perspective, the biodegradation potential of Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate has been a topic of interest. Recent studies conducted under controlled laboratory conditions suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. This finding is particularly relevant for industries seeking to comply with stringent environmental regulations.

In conclusion, Ethyl 3-(2'-methoxy-4'-(trifluoromethyl)phenyl)propionate (CAS No: 1261582-89-1) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with advancements in synthetic and analytical techniques, positions it as a key ingredient in innovative solutions for healthcare, agriculture, and materials science. As research continues to uncover new potentials for this compound, its role in driving technological advancements is expected to grow significantly.